Cas no 344269-75-6 (5-{(2,6-Dichlorobenzyl)sulfanylmethyl}-4-phenyl-4H-1,2,4-triazole-3-thiol)

5-{(2,6-Dichlorobenzyl)sulfanylmethyl}-4-phenyl-4H-1,2,4-triazole-3-thiol is a sulfur-containing heterocyclic compound featuring a 1,2,4-triazole core functionalized with a 2,6-dichlorobenzylthioether group and a phenyl substituent. Its molecular structure suggests potential utility as an intermediate in pharmaceutical or agrochemical synthesis, particularly in the development of biologically active molecules. The presence of multiple sulfur atoms and a dichlorobenzyl moiety may confer reactivity suitable for further derivatization or metal coordination. This compound’s stability and defined structural features make it a candidate for research in medicinal chemistry, where triazole derivatives are often explored for antimicrobial, antifungal, or enzyme inhibitory properties. Handling requires standard precautions for organosulfur and halogenated compounds.

5-{(2,6-Dichlorobenzyl)sulfanylmethyl}-4-phenyl-4H-1,2,4-triazole-3-thiol structure

344269-75-6 structure

Product Name:5-{(2,6-Dichlorobenzyl)sulfanylmethyl}-4-phenyl-4H-1,2,4-triazole-3-thiol

CAS No:344269-75-6

MF:

MW:

MDL:MFCD00244411

CID:4649400

Update Time:2025-08-05

5-{(2,6-Dichlorobenzyl)sulfanylmethyl}-4-phenyl-4H-1,2,4-triazole-3-thiol Chemical and Physical Properties

Names and Identifiers

- 5-{(2,6-Dichlorobenzyl)sulfanylmethyl}-4-phenyl-4H-1,2,4-triazole-3-thiol
- MDL： MFCD00244411

5-{(2,6-Dichlorobenzyl)sulfanylmethyl}-4-phenyl-4H-1,2,4-triazole-3-thiol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	D159475-25mg	5-{[(2,6-Dichlorobenzyl)sulfanyl]methyl}-4-phenyl-4H-1,2,4-triazole-3-thiol	344269-75-6		25mg	$ 230.00	2022-06-05
TRC	D159475-50mg	5-{[(2,6-Dichlorobenzyl)sulfanyl]methyl}-4-phenyl-4H-1,2,4-triazole-3-thiol	344269-75-6		50mg	$ 380.00	2022-06-05
abcr	AB581505-500 mg	5-{[(2,6-Dichlorobenzyl)sulfanyl]methyl}-4-phenyl-4H-1,2,4-triazole-3-thiol; .	344269-75-6		500mg	€678.60	2023-06-14
abcr	AB581505-1 g	5-{[(2,6-Dichlorobenzyl)sulfanyl]methyl}-4-phenyl-4H-1,2,4-triazole-3-thiol; .	344269-75-6		1g	€1312.80	2023-06-14
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.	BD00913469-1g	5-({[(2,6-dichlorophenyl)methyl]sulfanyl}methyl)-4-phenyl-4H-1,2,4-triazole-3-thiol	344269-75-6	90%	1g	￥4193.0	2023-04-07
Key Organics Ltd	7H-440S-1MG	5-{[(2,6-dichlorobenzyl)sulfanyl]methyl}-4-phenyl-4H-1,2,4-triazole-3-thiol	344269-75-6	>90%	1mg	£37.00	2023-09-08
Key Organics Ltd	7H-440S-5MG	5-{[(2,6-dichlorobenzyl)sulfanyl]methyl}-4-phenyl-4H-1,2,4-triazole-3-thiol	344269-75-6	>90%	5mg	£46.00	2023-09-08
Key Organics Ltd	7H-440S-10MG	5-{[(2,6-dichlorobenzyl)sulfanyl]methyl}-4-phenyl-4H-1,2,4-triazole-3-thiol	344269-75-6	>90%	10mg	£63.00	2023-09-08
Key Organics Ltd	7H-440S-0.5G	5-{[(2,6-dichlorobenzyl)sulfanyl]methyl}-4-phenyl-4H-1,2,4-triazole-3-thiol	344269-75-6	>90%	0.5g	£385.00	2023-09-08
Key Organics Ltd	7H-440S-1G	5-{[(2,6-dichlorobenzyl)sulfanyl]methyl}-4-phenyl-4H-1,2,4-triazole-3-thiol	344269-75-6	>90%	1g	£770.00	2023-09-08

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Additional information on 5-{(2,6-Dichlorobenzyl)sulfanylmethyl}-4-phenyl-4H-1,2,4-triazole-3-thiol

5-{(2,6-Dichlorobenzyl)sulfanylmethyl}-4-phenyl-4H-1,2,4-triazole-3-thiol: A Comprehensive Overview

The compound CAS No. 344269-75-6, also known as 5-{(2,6-Dichlorobenzyl)sulfanylmethyl}-4-phenyl-4H-1,2,4-triazole-3-thiol, is a complex organic molecule with significant potential in various fields of chemistry and materials science. This compound has garnered attention due to its unique structural properties and versatile applications. Recent studies have highlighted its role in drug development, material synthesis, and catalytic processes.

The molecular structure of this compound is characterized by a triazole ring system, which is a five-membered heterocycle containing two nitrogen atoms and one sulfur atom. The presence of the triazole ring contributes to its stability and reactivity, making it a valuable component in various chemical reactions. The substituents attached to the triazole ring further enhance its functional properties. Specifically, the (2,6-dichlorobenzyl)sulfanylmethyl group introduces electron-withdrawing effects, which can influence the electronic properties of the molecule and its reactivity in different chemical environments.

Recent research has focused on the synthesis and characterization of this compound. Scientists have developed efficient methods to synthesize it using a combination of nucleophilic substitution and coupling reactions. These methods have improved the yield and purity of the compound, making it more accessible for large-scale applications. The synthesis process involves the reaction of 1H-1,2,4-triazole with appropriate alkylating agents under controlled conditions. The use of modern analytical techniques such as NMR spectroscopy and mass spectrometry has enabled precise characterization of the compound's structure.

In terms of applications, this compound has shown promise in the field of pharmacology. Its unique chemical structure allows it to interact with various biological targets, making it a potential candidate for drug development. Recent studies have explored its anti-inflammatory and antioxidant properties, which could be beneficial in treating conditions such as cardiovascular diseases and neurodegenerative disorders. Additionally, its ability to act as a ligand in metalloenzyme inhibition has opened new avenues for research in medicinal chemistry.

The compound's structural versatility also makes it an attractive candidate for material science applications. Its ability to form stable coordination complexes with metal ions has been exploited in the development of new materials for catalysis and sensing applications. For instance, researchers have reported the use of this compound as a ligand in palladium-catalyzed cross-coupling reactions, which are widely used in organic synthesis.

Moreover, recent advancements in computational chemistry have provided deeper insights into the electronic properties of this compound. Density functional theory (DFT) calculations have revealed that the molecule exhibits significant conjugation effects due to the triazole ring system and the attached substituents. These findings have implications for its use in optoelectronic devices and organic electronics.

In conclusion, 5-{(2,6-Dichlorobenzyl)sulfanylmethyl}-4-phenyl-4H-1,2,4-triazole-3-thiol (CAS No. 344269-75-6) is a multifaceted compound with diverse applications across various scientific disciplines. Its unique structure and functional properties make it a valuable tool in drug development, material science, and catalysis. As research continues to uncover new aspects of its chemistry and biology, this compound is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.